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Compound of Interest

Compound Name: 1,2-Oxathiolan-4-ol, 2,2-dioxide

Cat. No.: B12084657 Get Quote

For: Researchers, Scientists, and Drug Development Professionals Subject: Molecular Weight

and Compositional Analysis

This document provides a detailed summary of the molecular weight and constituent atomic

masses for the chemical compound 1,2-Oxathiolan-4-ol, 2,2-dioxide, a substance of interest

in various research and development applications.

Molecular Identity and Weight
The fundamental physicochemical properties of 1,2-Oxathiolan-4-ol, 2,2-dioxide are essential

for experimental design, stoichiometric calculations, and analytical characterization. The

molecular formula for this compound is C₃H₆O₄S.[1] Based on this formula, the calculated

molecular weight is 138.14 g/mol .[1][2]

A comprehensive breakdown of the molecular composition and weight is presented below.

Table 1: Molecular Weight and Composition
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Property Value Source

Chemical Name
1,2-Oxathiolan-4-ol, 2,2-

dioxide
N/A

CAS Number 10200-48-3 [1][2]

Molecular Formula C₃H₆O₄S [1][3]

Molecular Weight 138.14 g/mol [1][2]

Exact Mass 137.99868 Da [1]

Table 2: Elemental Composition

Element Symbol Atomic Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 3 12.011 36.033

Hydrogen H 6 1.008 6.048

Oxygen O 4 15.999 63.996

Sulfur S 1 32.06 32.06

Total 14 138.137

Note: Standard atomic weights are used for the calculation. The total calculated value may

differ slightly from the literature value due to rounding.

Methodology for Molecular Weight Determination
The process for determining the molecular weight of a compound from its chemical formula is a

foundational calculation in chemistry. The logical workflow for this determination is illustrated in

the diagram below. This process involves identifying the molecular formula, summing the

masses of each constituent atom, and arriving at the final molecular weight.
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Caption: Workflow for Molecular Weight Calculation.
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Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis (e.g., NMR, Mass

Spectrometry, HPLC) of 1,2-Oxathiolan-4-ol, 2,2-dioxide are beyond the scope of this

document. Such methodologies are typically found in peer-reviewed scientific literature,

chemical synthesis databases, and patents. Researchers are advised to consult platforms such

as SciFinder, Reaxys, PubChem, and relevant academic journals for specific, validated

experimental procedures. The protocols would generally include:

Synthesis: Reaction setup, reagent stoichiometry, reaction conditions (temperature,

pressure, time), and workup procedures.

Purification: Techniques such as recrystallization, column chromatography, or distillation.

Characterization: Analytical methods to confirm the structure and purity, including ¹H NMR,

¹³C NMR, IR spectroscopy, and mass spectrometry.

Signaling Pathways and Logical Relationships
As a chemical reagent, 1,2-Oxathiolan-4-ol, 2,2-dioxide serves as a building block or

protecting group in organic synthesis.[2] It does not possess inherent signaling pathway activity

itself but can be used to synthesize biologically active molecules. The logical relationship in its

use is that of a tool in a multi-step synthesis workflow, designed to achieve a specific molecular

target. The diagram below illustrates this conceptual relationship.
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Caption: Role in a Synthetic Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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